1-Tert-butyl-3-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-tert-butyl-3-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C14H23N5O2S2/c1-14(2,3)16-11(21)15-12-17-18-13(23-12)22-9-10(20)19-7-5-4-6-8-19/h4-9H2,1-3H3,(H2,15,16,17,21)
• InChI Key: KCILDLFGQBKLMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NC1=NN=C(S1)SCC(=O)N2CCCCC2
• Molecular Formula: C14H23N5O2S2
• Molecular Weight: 357.5 g/mol

Description

1-Tert-butyl-3-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]urea is a useful research compound. Its molecular formula is C14H23N5O2S2 and its molecular weight is 357.49. The purity is usually 95%.
BenchChem offers high-quality 1-Tert-butyl-3-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Tert-butyl-3-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Synthetic Insights

• The synthesis of thiadiazole derivatives, which includes compounds related to 1-Tert-butyl-3-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]urea, involves complex chemical processes that yield a variety of sulfanyl-, sulfinyl-, and sulfonyl-substituted compounds. These derivatives exhibit diverse chemical behaviors and applications, including chemiluminescence upon base-induced decomposition, highlighting their potential in chemical sensing and light-emitting materials (Watanabe et al., 2010).

Herbicidal and Biological Activity

• Thiadiazolyl urea derivatives, including compounds similar to the one , have been explored for their herbicidal activities. Studies have found specific derivatives to exhibit strong herbicidal properties and selectivity among different plant species. This selectivity is attributed to differences in the metabolic pathways of the compounds within the plants, offering insights into the development of targeted herbicides (Lee & Ishizuka, 1976).

Chemical Stability and Reactions

• The stability and reactivity of thiadiazole derivatives, including 1-Tert-butyl-3-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]urea, are influenced by various abiotic factors such as pH, temperature, and solvents. Understanding these factors is crucial for the practical application of these compounds in agricultural and industrial settings. Research in this area focuses on the degradation pathways and stability profiles of these compounds under different environmental conditions, providing valuable information for their safe and effective use (Saha & Kulshrestha, 2002).

Antimicrobial Properties

• The exploration of thiadiazole derivatives for antimicrobial applications has revealed that certain compounds exhibit significant inhibitory effects against a range of bacterial and fungal pathogens. These findings suggest the potential of thiadiazole derivatives, including 1-Tert-butyl-3-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]urea, as templates for the development of new antimicrobial agents. The structure-activity relationships derived from these studies provide a foundation for the design of more effective and selective antimicrobial compounds (Kumara et al., 2015).